Cas no 141081-08-5 (2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-)

• Product name: 2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-
• CAS No: 141081-08-5
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1302861

2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans-
• 2H-Pyran-3(4H)-one, dihydro-4-hydroxy-2-propyl-, trans- (9CI)

• Inchi： 1S/C8H14O3/c1-2-3-7-8(10)6(9)4-5-11-7/h6-7,9H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： NETULEPTQDYAHC-RQJHMYQMSA-N
• SMILES： [C@@H]1(CCC)OCC[C@@H](O)C1=O

Computed Properties

• Exact Mass: 158.09432

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 290.4±40.0 °C(Predicted)
• PSA: 46.53
• pka: 12.52±0.40(Predicted)